N-(4-methylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-(3-oxo-4H-1,4-benzoxazin-2-yl)acetamide
• InChI: InChI=1S/C17H16N2O3/c1-11-6-8-12(9-7-11)18-16(20)10-15-17(21)19-13-4-2-3-5-14(13)22-15/h2-9,15H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: VQRQRYAAKUZQBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC2C(=O)NC3=CC=CC=C3O2
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(4-methylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetamide often involves complex chemical reactions. For example, a new synthesis method for 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives has been developed through a tandem palladium-catalyzed oxidative aminocarbonylation-cyclization of propynyloxyphenols and propynyloxyanilines, showing significant stereoselectivity with the formation of Z isomers (Gabriele et al., 2006).

Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Activity of Benzoxazole Derivatives : A study by Temiz‐Arpacı et al. (2005) synthesized novel benzoxazole derivatives, closely related to the requested compound, and tested them for antimicrobial activity. The results showed broad-spectrum activity against various Candida species, demonstrating significant potential in antimicrobial applications (Temiz‐Arpacı et al., 2005).

Anticancer Potential

• Evaluation of Antitumor Activity in Benzothiazole Derivatives : A study by Yurttaş et al. (2015) focused on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which exhibit structural similarities. These compounds were found to have considerable anticancer activity against some cancer cell lines, indicating the potential use of related compounds in cancer treatment (Yurttaş et al., 2015).

Molecular Structure Analysis

• Structure of Caroxazone : Wouters et al. (1994) analyzed the molecular structure of caroxazone, a compound structurally related to the requested chemical. They found different conformations of the acetamide chain, providing insights into the structural dynamics of such compounds (Wouters et al., 1994).

Additional Applications

• Synthesis and Biological Activity of Pyrrolidin-1-yl-acetamides : Obniska et al. (2015) synthesized a series of new 3-methyl-3-phenyl-2,5-dioxo-pyrrolidin-1-yl-acetamides, which were evaluated for anticonvulsant activity, demonstrating the versatility of such compounds in neurological applications (Obniska et al., 2015).